Cas no 61457-46-3 (3(2H)-Isothiazolone, 2-(2-hydroxyethyl)-)

• Product Name: 3(2H)-Isothiazolone, 2-(2-hydroxyethyl)-
• CAS No: 61457-46-3
• MF: C₅H₇NO₂S
• MW: 145.179579973221
• CID: 478553
• PubChem ID: 12318302
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 2-(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-(2-hydroxyethyl)-
• 2-(2-hydroxyethyl)-1,2-thiazol-3-one
• 61457-46-3
• SCHEMBL9135215
• DTXSID00488066
• 2-(2-Hydroxyethyl)-1,2-thiazol-3(2H)-one

• Inchi： 1S/C5H7NO2S/c7-3-2-6-5(8)1-4-9-6/h1,4,7H,2-3H2
• InChI Key： WRUBVNBXULGFCP-UHFFFAOYSA-N
• SMILES： S1C=CC(N1CCO)=O

Computed Properties

• Exact Mass: 145.01981
• Monoisotopic Mass: 145.01974964g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 65.8Ų

Experimental Properties

• PSA: 40.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles